Cas no 90799-81-8 (6-Chloro-2-phenyl-4-pyrimidinamine)

6-Chloro-2-phenyl-4-pyrimidinamine is a pyrimidine derivative with a chloro substituent at the 6-position and an amino group at the 4-position, making it a versatile intermediate in organic synthesis and pharmaceutical research. Its structural features allow for further functionalization, enabling the development of biologically active compounds, particularly in medicinal chemistry. The compound's stability and reactivity make it suitable for nucleophilic substitution reactions, facilitating the synthesis of heterocyclic scaffolds. It is commonly employed in the preparation of potential therapeutic agents, including kinase inhibitors and antimicrobial compounds. High purity and consistent quality ensure reliable performance in research and industrial applications.

6-Chloro-2-phenyl-4-pyrimidinamine structure

90799-81-8 structure

Product Name:6-Chloro-2-phenyl-4-pyrimidinamine

CAS No:90799-81-8

MF:C₁₀H₈ClN₃

MW:205.643620491028

MDL:MFCD12498708

CID:812726

PubChem ID:317747

Update Time:2025-10-24

6-Chloro-2-phenyl-4-pyrimidinamine Chemical and Physical Properties

Names and Identifiers

- 4-Pyrimidinamine,6-chloro-2-phenyl-
- 6-Chloro-2-phenyl-4-pyrimidinamine
- 6-chloro-2-phenylpyrimidin-4-amine
- FT-0711049
- DTXSID40312199
- AKOS005072764
- FD-0704
- J-518536
- 90799-81-8
- SB57990
- 6-Chloro-2-phenylpyrimidin-4-ylamine
- MFCD12498708
- SCHEMBL3156245
- 4-amino-6-chloro-2-phenylpyrimidine
- NSC-251071
- WPEJJLBDMKBGII-UHFFFAOYSA-N
- NSC251071
- MDL： MFCD12498708
- Inchi： 1S/C10H8ClN3/c11-8-6-9(12)14-10(13-8)7-4-2-1-3-5-7/h1-6H,(H2,12,13,14)
- InChI Key： WPEJJLBDMKBGII-UHFFFAOYSA-N
- SMILES： ClC1C=C(N)N=C(C2C=CC=CC=2)N=1

Computed Properties

Exact Mass: 205.0406750g/mol
Monoisotopic Mass: 205.0406750g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 1
Complexity: 182
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.9
Topological Polar Surface Area: 51.8Å²

Experimental Properties

Density: 1.3±0.1 g/cm3
Boiling Point: 273.7±33.0 °C at 760 mmHg
Flash Point: 119.3±25.4 °C
Vapor Pressure: 0.0±0.6 mmHg at 25°C

6-Chloro-2-phenyl-4-pyrimidinamine Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

6-Chloro-2-phenyl-4-pyrimidinamine Pricemore >>

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